Cas no 2138346-55-9 (Quinoline, decahydro-4-(1-piperazinyl)-)

• Product Name: Quinoline, decahydro-4-(1-piperazinyl)-
• CAS No: 2138346-55-9
• MF: C₁₃H₂₅N₃
• MW: 223.357702970505
• CID: 5268444
• Update Time: 2025-08-05

Quinoline, decahydro-4-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, decahydro-4-(1-piperazinyl)-

• Inchi： 1S/C13H25N3/c1-2-4-12-11(3-1)13(5-6-15-12)16-9-7-14-8-10-16/h11-15H,1-10H2
• InChI Key： FTACGVUSMRKWRE-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC2)C(N2CCNCC2)CC1

Additional information on Quinoline, decahydro-4-(1-piperazinyl)-

Quinoline, Decahydro-4-(1-Piperazinyl): A Comprehensive Overview

Quinoline, decahydro-4-(1-piperazinyl), also known by its CAS number 2138346-55-9, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the broader class of heterocyclic compounds, which are characterized by their ring structures containing atoms other than carbon, such as nitrogen or oxygen. The structure of decahydro-4-(1-piperazinyl) quinoline combines the quinoline moiety with a piperazine ring, creating a unique chemical entity with diverse functional properties.

The quinoline core of this compound is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. This arrangement imparts aromaticity and contributes to the compound's stability and reactivity. The piperazine ring, on the other hand, is a six-membered amine-containing ring that can act as a versatile platform for further chemical modifications. The combination of these two rings in decahydro-4-(1-piperazinyl) quinoline results in a molecule with both aromatic and amine functionalities, making it suitable for various applications in organic synthesis and materials science.

Recent advancements in synthetic chemistry have enabled the precise control of decahydro-4-(1-piperazinyl) quinoline's synthesis. Researchers have developed innovative methods to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly enhanced the efficiency of constructing the quinoline-piperazine framework. These developments not only improve the scalability of production but also align with sustainability goals by minimizing waste and energy consumption.

The unique properties of decahydro-4-(1-piperazinyl) quinoline make it an attractive candidate for applications in drug discovery. Its structural features allow for the incorporation of bioactive groups, enabling the design of molecules with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurological disorders. Additionally, its ability to form stable complexes with metal ions has led to its exploration in metallopharmacology and radiopharmaceuticals.

In materials science, decahydro-4-(1-piperazinyl) quinoline has been investigated for its role in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in its structure can serve as binding sites for metal ions, facilitating the assembly of porous structures with applications in gas storage and catalysis. Recent research has focused on tailoring the compound's functionality to enhance its compatibility with specific metal ions or to improve the mechanical properties of resulting materials.

The versatility of decahydro-4-(1-piperazinyl) quinoline extends to industrial applications as well. Its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. For instance, it can serve as a building block for constructing larger heterocyclic systems or for introducing functional groups into existing molecules. This capability underscores its importance in both academic research and industrial chemical processes.

From an environmental perspective, understanding the degradation pathways and ecological impact of decahydro-4-(1-piperazinyl) quinoline is crucial for ensuring its safe use. Recent studies have explored its biodegradation under various conditions, providing insights into its persistence in different environments. These findings are essential for developing guidelines for handling and disposing of this compound responsibly.

In conclusion, Quinoline, decahydro-4-(1-piperazinyl) (CAS No. 2138346-55-9) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with advancements in synthetic methods and application-oriented research, positions it as a key player in modern chemistry. As ongoing studies continue to uncover new properties and uses for this compound, its role in scientific innovation is likely to expand further.